1-(2-methoxyphenyl)-N-((1-(pyridin-4-yl)piperidin-4-yl)methyl)cyclopropanecarboxamide

• IUPAC Name: 1-(2-methoxyphenyl)-N-[(1-pyridin-4-ylpiperidin-4-yl)methyl]cyclopropane-1-carboxamide
• InChI: InChI=1S/C22H27N3O2/c1-27-20-5-3-2-4-19(20)22(10-11-22)21(26)24-16-17-8-14-25(15-9-17)18-6-12-23-13-7-18/h2-7,12-13,17H,8-11,14-16H2,1H3,(H,24,26)
• InChI Key: GAFMWNRRPVWZLZ-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC=C1C2(CC2)C(=O)NCC3CCN(CC3)C4=CC=NC=C4
• Molecular Formula: C22H27N3O2
• Molecular Weight: 365.5 g/mol

Description

1-(2-methoxyphenyl)-N-((1-(pyridin-4-yl)piperidin-4-yl)methyl)cyclopropanecarboxamide is a useful research compound. Its molecular formula is C22H27N3O2 and its molecular weight is 365.477. The purity is usually 95%.
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Scientific Research Applications

Synthetic Methodologies and Chemical Transformations

The synthesis of novel heterocyclic compounds derived from similar structural frameworks demonstrates the chemical versatility and potential for generating bioactive molecules. For instance, Abu‐Hashem et al. (2020) explored the synthesis of novel benzodifuranyl, 1,3,5-triazines, 1,3,5-oxadiazepines, and thiazolopyrimidines as anti-inflammatory and analgesic agents, showcasing the compound's role in synthesizing new medicinal agents with significant COX-2 inhibitory, analgesic, and anti-inflammatory activities (Abu‐Hashem, Al-Hussain, & Zaki, 2020). Similarly, Zhou et al. (2021) established a synthetic method for a related compound, highlighting the compound's utility in creating new chemical entities with potential biological activities (Zhou, Zhang, He, Zhang, Jiang, & Xu, 2021).

Pharmacological Activities

The structural framework of 1-(2-methoxyphenyl)-N-((1-(pyridin-4-yl)piperidin-4-yl)methyl)cyclopropanecarboxamide and its derivatives has been implicated in various pharmacological activities. Möller et al. (2017) investigated compounds favoring activation of G proteins over β-arrestin recruitment at dopamine D2 receptors, demonstrating potential therapeutic applications in neuropsychiatric disorders (Möller et al., 2017). Another study by Malawska et al. (2002) synthesized and tested a series of compounds for electrocardiographic, antiarrhythmic, and antihypertensive activity, indicating the role of similar compounds in cardiovascular research (Malawska, Kulig, Filipek, Sapa, Maciag, Zygmunt, & Antkiewicz-Michaluk, 2002).

Potential Therapeutic Applications

The exploration of related compounds in imaging and therapeutic applications further underscores the significance of 1-(2-methoxyphenyl)-N-((1-(pyridin-4-yl)piperidin-4-yl)methyl)cyclopropanecarboxamide's structural framework. For example, Gao, Wang, & Zheng (2017) developed new potential PET agents for imaging GSK-3 enzyme in Alzheimer's disease, highlighting the compound's application in diagnosing and studying neurodegenerative diseases (Gao, Wang, & Zheng, 2017).